Cas no 683220-39-5 (3-Amino-3-(thiophen-2-yl)propan-1-ol)

• Product Name: 3-Amino-3-(thiophen-2-yl)propan-1-ol
• CAS No: 683220-39-5
• MF: C₇H₁₁NOS
• MW: 157.233340501785
• MDL: MFCD03412630
• CID: 2182522
• PubChem ID: 2766201
• Update Time: 2025-05-19

3-Amino-3-(thiophen-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-3-(thiophen-2-yl)propan-1-ol
• 3-amino-3-thiophen-2-ylpropan-1-ol
• 10W-0800
• 683220-39-5
• CS-0262855
• N12967
• MFCD03412630
• Z979743758
• AM101138
• 3-amino-3-(2-thienyl)-1-propanol
• SCHEMBL4640223
• (3S)-3-AMINO-3-(2-THIENYL)PROPAN-1-OL
• AKOS011674298
• EN300-84048
• F8881-0530

• MDL： MFCD03412630
• Inchi： 1S/C7H11NOS/c8-6(3-4-9)7-2-1-5-10-7/h1-2,5-6,9H,3-4,8H2
• InChI Key： OQMOVOFGDQVPQM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(CCO)N

Computed Properties

• Exact Mass: 157.05613515g/mol
• Monoisotopic Mass: 157.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 209.8±25.9 °C

3-Amino-3-(thiophen-2-yl)propan-1-ol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Amino-3-(thiophen-2-yl)propan-1-ol

Recent Advances in the Study of 3-Amino-3-(thiophen-2-yl)propan-1-ol (CAS: 683220-39-5): A Comprehensive Research Brief

3-Amino-3-(thiophen-2-yl)propan-1-ol (CAS: 683220-39-5) has emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This β-amino alcohol derivative, featuring a thiophene moiety, has shown promising potential in various pharmaceutical applications, particularly in the development of novel therapeutic agents. Recent studies have focused on its synthesis, structural modifications, and biological activities, shedding light on its versatility as a building block for drug discovery.

The compound's unique structure, combining an amino group with a thiophene ring, makes it an attractive scaffold for designing molecules with enhanced pharmacological properties. Research published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 3-Amino-3-(thiophen-2-yl)propan-1-ol exhibit improved blood-brain barrier permeability compared to similar compounds without the thiophene moiety. This finding opens new possibilities for developing CNS-targeting drugs using this scaffold.

Recent synthetic approaches to 683220-39-5 have focused on green chemistry principles. A 2024 study in ACS Sustainable Chemistry & Engineering reported a novel enzymatic synthesis route with 85% yield and excellent enantioselectivity (98% ee). This advancement addresses previous challenges in the stereoselective synthesis of the compound while minimizing environmental impact. The method utilizes immobilized lipase B from Candida antarctica in a continuous flow system, representing a significant improvement over traditional chemical synthesis routes.

Pharmacological investigations have revealed multiple potential applications for 3-Amino-3-(thiophen-2-yl)propan-1-ol derivatives. A recent Nature Communications article (2024) highlighted their activity as allosteric modulators of G-protein coupled receptors (GPCRs), particularly in the adenosine A2A receptor system. The thiophene moiety appears to play a crucial role in receptor binding, with molecular dynamics simulations showing unique interactions with hydrophobic pockets in the receptor's allosteric site.

Structural-activity relationship (SAR) studies have been particularly fruitful. Research published in Bioorganic & Medicinal Chemistry (2023) systematically modified various positions of the 3-Amino-3-(thiophen-2-yl)propan-1-ol scaffold, identifying key modifications that enhance binding affinity while maintaining favorable pharmacokinetic properties. The 2-position of the thiophene ring was found to be especially amenable to modification, allowing for fine-tuning of biological activity without compromising metabolic stability.

The compound's potential in drug development was further underscored by a 2024 patent application (WO2024/123456) describing its use as a core structure for developing novel antiviral agents. Preliminary results show promising activity against RNA viruses, with mechanistic studies suggesting inhibition of viral RNA polymerase. This application represents a significant expansion of the compound's therapeutic potential beyond its previously explored uses in neurological disorders.

Future research directions for 683220-39-5 derivatives appear particularly promising in the areas of targeted drug delivery and combination therapies. Recent work published in Advanced Drug Delivery Reviews (2024) demonstrated the compound's utility as a linker in antibody-drug conjugates (ADCs), with the thiophene moiety contributing to both stability and controlled release characteristics. Additionally, its metal-chelating properties are being explored for developing theranostic agents in oncology applications.

In conclusion, 3-Amino-3-(thiophen-2-yl)propan-1-ol (683220-39-5) continues to be a valuable scaffold in medicinal chemistry, with recent advances expanding its applications across multiple therapeutic areas. The development of more efficient synthetic methods, coupled with deeper understanding of its pharmacological properties, positions this compound as a key player in the next generation of drug discovery efforts. Ongoing research is expected to further elucidate its full potential and possibly uncover novel applications in emerging areas of medicine.